Cas no 5319-78-8 ( )

• Product Name: &nbsp
• CAS No: 5319-78-8
• MF: C₁₅H₁₆N₆S₃
• MW: 376.522737503052
• CID: 938081
• PubChem ID: 4644896
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,5-Bis-(N-phenyl-thiocarbamoyl)-thiokohlensaeure-dihydrazid; AC1NEN3C; 1,5-Bis-phenylthiocarbamoyl-thiocarbonohydrazid; 4,4'-diphenyl-1,1'-thiocarbonyl-bis-thiosemicarbazide; 1,5-bis-(phenyl-thiocarbamoyl)-thiocarbonohydrazide; CTK1H2140; 1,5-bis-phenylthiocarbamoyl-thio carbonohydrazide; 1,3-bis(phenylthiocarbamoylamino)thiourea; 1.5-Bis-anilinothioformyl-thiocarbohydrazid; NSC201705;
• NSC-201705
• DTXSID80405195
• 2,2'-Carbonothioylbis(N-phenylhydrazine-1-carbothioamide)
• NSC201705
• NSC 201705
• AKOS024430242
• 1,9-DIPHENYL-2,5,8-TRITHIOTRIUREA
• 5319-78-8
•  

• Inchi： 1S/C15H16N6S3/c22-13(16-11-7-3-1-4-8-11)18-20-15(24)21-19-14(23)17-12-9-5-2-6-10-12/h1-10H,(H2,16,18,22)(H2,17,19,23)(H2,20,21,24)
• InChI Key： HPOACVFJDLMVFC-UHFFFAOYSA-N
• SMILES： S=C(NNC(NNC(NC1C=CC=CC=1)=S)=S)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.06018
• Monoisotopic Mass: 376.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 168A^2

Experimental Properties

• Density: 1.47
• Boiling Point: 504.8°C at 760 mmHg
• Flash Point: 259.1°C
• Refractive Index: 1.811
• PSA: 72.18